Azetidin-3-yl(4-(1-hydroxyethyl)piperidin-1-yl)methanone

• IUPAC Name: azetidin-3-yl-[4-(1-hydroxyethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C11H20N2O2/c1-8(14)9-2-4-13(5-3-9)11(15)10-6-12-7-10/h8-10,12,14H,2-7H2,1H3
• InChI Key: VUUSAJVMNBHWHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)C(=O)C2CNC2)O
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• CAS No.: 1692100-14-3

Description

Azetidin-3-yl(4-(1-hydroxyethyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Interaction and Metabolism

Metabolic Fate and Pharmacokinetics : A study on the metabolic fate of certain drugs revealed insights into their absorption, metabolism, and excretion in humans. Understanding these processes is crucial for determining the therapeutic efficacy and safety of drugs, including those related to the chemical structure of interest (Mannens et al., 1993).

Inhibitor Efficacy in Treatment : Research into telotristat ethyl, a tryptophan hydroxylase inhibitor, for treating carcinoid syndrome illustrates the potential therapeutic applications of compounds affecting serotonin biosynthesis. This study underscores the importance of targeting specific enzymes in the treatment of certain conditions, highlighting how compounds like azetidin-3-yl derivatives could be relevant (Kulke et al., 2017).

Clinical Applications

Treatment of Infectious Diseases : Research on hydroxychloroquine and azithromycin for treating COVID-19 showcases the application of related compounds in infectious disease management. Although the focus here is on specific drugs, it demonstrates how compounds with similar properties could be relevant for future therapeutic strategies (Cavalcanti et al., 2020).

Antipsychotic Drug Effects : A study on the absorption, metabolism, and excretion of risperidone, an antipsychotic, in humans provides insights into the complexities of drug metabolism and the potential impact of related compounds on treating mental health conditions (Mannens et al., 1993).

Research on Drug Resistance and Side Effects

Drug Resistance Mechanisms : Investigations into the genotypic and phenotypic characterization of HIV-1 isolated from patients receiving antiretroviral therapy highlight the challenge of drug resistance, a critical area of research for any therapeutic compound, including azetidin-3-yl derivatives (Kavlick et al., 1995).